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Compound of Interest

Compound Name: Anti-inflammatory agent 70

Cat. No.: B15611974 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of different Proteolysis Targeting Chimera (PROTAC) degraders targeting

the Stimulator of Interferon Genes (STING). By presenting supporting experimental data,

detailed methodologies, and visual representations of key biological processes, this document

aims to inform strategic decisions in the development of novel therapeutics for inflammatory

and autoimmune diseases.

The aberrant activation of the cGAS-STING signaling pathway is implicated in a range of

inflammatory and autoimmune disorders. While traditional small molecule inhibitors can block

STING activity, PROTACs offer an alternative and potentially more potent therapeutic strategy

by inducing the targeted degradation of the STING protein. This guide evaluates and compares

the performance of several key PROTAC STING degraders based on currently available data.

Quantitative Performance of PROTAC STING
Degraders
The efficacy of PROTACs is primarily assessed by their half-maximal degradation

concentration (DC50) and the maximum level of degradation (Dmax). The following table

summarizes the performance of prominent PROTAC STING degraders that have been

characterized in the literature.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15611974?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degrade
r Name

STING
Ligand
(Warhea
d)

E3
Ligase
Ligand

Linker DC50 Dmax
Cell
Line

Referen
ce

SP23

(PROTA

C STING

Degrader

-1)

C-170

(covalent

inhibitor)

Pomalido

mide

(CRBN)

Alkyl

linker
3.2 µM

Not

Reported
THP-1 [1][2][3]

UNC903

6

diABZI

(agonist)

VH032

(VHL)

Not

specified
227 nM >90% Caki-1 [4][5]

PROTAC

STING

Degrader

-2

Covalent

STING

binder

VHL

Ligand

Not

specified
0.53 µM

Not

Reported

Not

Reported
[6]

UNC889

9

diABZI

(agonist)

VHL

Ligand

Not

specified

Not

Reported
99.9% Caki-1

Compou

nd 2h

Non-

nitrated

covalent

warhead

Not

specified

Not

specified
3.23 µM

Sustaine

d for 72h

Not

Reported
[7]

Signaling Pathways and Experimental Workflows
To understand the mechanism of action and the methods used to evaluate these degraders,

the following diagrams illustrate the cGAS-STING signaling pathway and a typical experimental

workflow for characterizing PROTAC STING degraders.
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Caption: The cGAS-STING signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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